Taurolidine
Overview
Description
Taurolidine is an antimicrobial used to prevent infections in catheters . It is derived from the endogenous amino acid derivative taurine . It is also being studied as a treatment for cancer .
Molecular Structure Analysis
Taurolidine has a molecular formula of C7H16N4O4S2 and a molar mass of 284.35 g/mol . The crystal structure features two independent molecules linked through intermolecular H-bonds .Chemical Reactions Analysis
Taurolidine is unstable in aqueous solution and breaks down into derivatives which are thought to be responsible for the biological activity . Taurolidine in a biological environment exists in equilibrium with taurultam derivatives .Physical And Chemical Properties Analysis
Taurolidine is a solid with a molecular weight of 284.36 . It is soluble in DMSO .Scientific Research Applications
Antineoplastic Activity in Oncology
Taurolidine has been observed to induce cancer cell death through various mechanisms, including apoptosis enhancement, angiogenesis inhibition, tumor adherence reduction, and proinflammatory cytokine release downregulation . It’s also been shown to stimulate anticancer immune regulation following surgical trauma . These properties make taurolidine a subject of interest in tumor therapy, particularly for gastrointestinal malignancies and central nervous system tumors .
Antimicrobial Effects
As an antimicrobial, taurolidine is used to prevent infections in catheters . Its broad-spectrum activity covers gram-positive and gram-negative bacteria, mycobacteria, and certain fungi . The mechanism involves irreversible binding to microbial cell walls, leading to cell death . This makes it valuable in clinical settings where catheter-related bloodstream infections are a concern.
Use in Hemodialysis Catheter Lock Solutions
Taurolidine-based lock solutions have been associated with a significantly lower hazard for removal of central venous catheters (CVCs) due to infection or malfunction in hemodialysis patients . This application is crucial in reducing morbidity associated with CVCs in these patients.
Anti-inflammatory Properties
The anti-inflammatory properties of taurolidine are leveraged in clinical settings to reduce proinflammatory cytokine release such as TNF, IL-6, and IL-8 . This can be beneficial in conditions where excessive or autoimmune inflammation is injurious to the host, such as in certain liver injuries .
Liver Injury Treatment
While taurolidine has anti-inflammatory properties, studies have shown that short-term use can cause liver injury, likely due to direct toxic effects on hepatocytes . This highlights the importance of dose titration and careful monitoring in further investigations regarding its use for liver injury and inflammation.
Tumor Therapy Applications
Taurolidine’s role in tumor therapy is being explored, particularly its potential in inducing programmed cell death by targeting the oxidative stress response pathway, which is often compromised in tumor cells . This represents a novel class of antineoplastic agents with tumor-selective cytotoxicity.
Mechanism of Action
Target of Action
Taurolidine is a broad-spectrum antimicrobial agent that primarily targets lipopolysaccharides (LPS) . It has activity against both Gram-positive and Gram-negative bacteria, in addition to mycobacteria and certain strains of fungi . It also targets circulating tumor cells, which correlate negatively with disease-free survival and overall survival .
Mode of Action
The mechanism of action of taurolidine and its active metabolites is non-specific and involves the irreversible binding of its methylol groups to microbial cell walls . This results in a subsequent loss of cell wall integrity and eventual cell death . In addition, it appears to reduce bacterial adhesion to mammalian cells and neutralize bacterial endo- and exotoxins .
Biochemical Pathways
Taurolidine’s action involves the metabolism of taurolidine to taurinamide and ultimately taurine and water, liberating methylol groups that chemically react with the mureins in the bacterial cell wall and with the amino and hydroxyl groups of endotoxins and exotoxins . This reaction denatures the endotoxins and complex polysaccharide and lipopolysaccharide components of the bacterial cell wall and inactivates susceptible exotoxins . Taurolidine also induces autophagy, which augments both host resistance and disease tolerance to bacterial infection .
Pharmacokinetics
Taurolidine is metabolized rapidly via the metabolites taurultam and methylol taurinamide, which also have a bactericidal action, to taurine, an endogenous aminosulphonic acid, carbon dioxide, and water . The taurolidine metabolite taurultam demonstrated a shorter half-life and lower systemic exposure than taurinamide .
Result of Action
The result of taurolidine’s action is the prevention of infections in catheters . It decreases the adherence of bacteria and fungi to host cells by destructing the fimbriae and flagella, thus preventing biofilm formation . It also enhances apoptosis, inhibits angiogenesis, reduces tumor adherence, downregulates pro-inflammatory cytokine release, and stimulates anticancer immune regulation following surgical trauma .
Action Environment
In a biological environment, taurolidine exists in equilibrium with taurultam derivatives . This equilibrium is described theoretically as a 2-step process without an energy barrier: formation of cationic taurolidine followed by a nucleophilic attack of O(hydroxyl) on the exocyclic C(methylene) . Taurolidine’s effectiveness against bacterial infections at laparoscopic lesions may be due to its ready availability, as it is administered in high doses after peritonitis surgery .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-[(1,1-dioxo-1,2,4-thiadiazinan-4-yl)methyl]-1,2,4-thiadiazinane 1,1-dioxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N4O4S2/c12-16(13)3-1-10(5-8-16)7-11-2-4-17(14,15)9-6-11/h8-9H,1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJKIRUJIDFJUKJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)NCN1CN2CCS(=O)(=O)NC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16N4O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00173001 | |
Record name | Taurolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00173001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19388-87-5 | |
Record name | Taurolidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19388-87-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Taurolidine [INN:BAN] | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019388875 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Taurolidine | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB12473 | |
Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
Record name | Taurolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00173001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Taurolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.090 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TAUROLIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8OBZ1M4V3V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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